Cas no 2137991-71-8 (3-bromo-5-ethyl-7-(propan-2-yl)pyrazolo1,5-apyrimidine)

• Product Name: 3-bromo-5-ethyl-7-(propan-2-yl)pyrazolo1,5-apyrimidine
• CAS No: 2137991-71-8
• MF: C₁₁H₁₄BrN₃
• MW: 268.15296125412
• CID: 6082223
• PubChem ID: 165796319
• Update Time: 2025-07-20

3-bromo-5-ethyl-7-(propan-2-yl)pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-ethyl-7-(propan-2-yl)pyrazolo1,5-apyrimidine
• 3-bromo-5-ethyl-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine
• EN300-1129983
• 2137991-71-8

• Inchi： 1S/C11H14BrN3/c1-4-8-5-10(7(2)3)15-11(14-8)9(12)6-13-15/h5-7H,4H2,1-3H3
• InChI Key： AHTRQKAKTGTBFM-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1N=C(CC)C=C2C(C)C

Computed Properties

• Exact Mass: 267.03711g/mol
• Monoisotopic Mass: 267.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-bromo-5-ethyl-7-(propan-2-yl)pyrazolo1,5-apyrimidine

Professional Introduction to Compound with CAS No. 2137991-71-8 and Product Name: 3-bromo-5-ethyl-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine

The compound identified by the CAS number 2137991-71-8 and the product name 3-bromo-5-ethyl-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a structure that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications.

Pyrazolo[1,5-a]pyrimidines are a class of nitrogen-containing heterocycles that exhibit a wide range of pharmacological properties. These compounds have been extensively studied for their roles in various biological processes, including enzyme inhibition, receptor binding, and modulation of signal transduction pathways. The presence of bromine and ethyl substituents in 3-bromo-5-ethyl-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine introduces unique electronic and steric properties that can influence its interactions with biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of optimizing the structure of pyrazolo[1,5-a]pyrimidines to enhance their biological activity and selectivity. The compound in question has been synthesized with a focus on maximizing its potential as a lead molecule for drug development. The specific substitution pattern, including the bromo atom at the 3-position and the ethyl group at the 5-position, along with the isopropyl group at the 7-position, is designed to fine-tune its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of 3-bromo-5-ethyl-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine is its potential as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways. Dysregulation of kinase activity is implicated in numerous diseases, including cancer, inflammatory disorders, and neurological conditions. By targeting specific kinases, this compound may offer a novel therapeutic approach to treating these diseases.

Studies have demonstrated that pyrazolo[1,5-a]pyrimidines can exhibit inhibitory effects on various kinases by binding to their active sites or allosteric sites. The bromo substituent in 3-bromo-5-ethyl-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine is particularly noteworthy, as bromine atoms are known to enhance binding affinity through halogen bonding interactions. This interaction can strengthen the compound's ability to bind to its target kinase and increase its efficacy.

The ethyl group at the 5-position and the isopropyl group at the 7-position contribute to the steric environment around the molecule, which can influence its selectivity for particular kinases. By carefully designing these substituents, chemists can tailor the compound's properties to target specific kinases while minimizing off-target effects. This level of precision is essential for developing safe and effective drugs.

In addition to its potential as a kinase inhibitor, 3-bromo-5-ethyl-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine may also have applications in other therapeutic areas. For instance, it has shown promise in preclinical studies as an anti-inflammatory agent by modulating inflammatory pathways. The compound's ability to interact with various biological targets suggests that it could be developed into a broad-spectrum therapeutic agent.

The synthesis of 3-bromo-5-ethyl-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of modern spectroscopic methods such as NMR spectroscopy and mass spectrometry has facilitated thorough characterization of the compound's structure.

Evaluation of 3-bromo-5-ethyl-7-(propan-2-y l)pyrazolo[1 ,5 -a ] pyrimidine in cellular assays has provided valuable insights into its biological activity. These assays have revealed that the compound exhibits significant inhibitory effects on certain kinases at nanomolar concentrations. This high potency suggests that it could be an effective lead molecule for further drug development.

One of the key challenges in drug development is optimizing a lead compound for pharmaceutical use. This involves improving its solubility, stability, bioavailability, and metabolic profile. Efforts are currently underway to modify 3-bromo -5 -ethyl -7 - ( propan -2 - yl ) pyrazol o [ 1 , 5 -a ] pyrimidine to enhance these properties while maintaining its biological activity.

The potential applications of this compound extend beyond oncology and inflammation. Research is ongoing into its effects on neurological disorders such as Alzheimer's disease and Parkinson's disease. Pyrazolo[1 ,5 -a ] pyrimidines have been shown to modulate neurotransmitter systems , making them promising candidates for treating these conditions.

The development of new therapeutic agents requires a multidisciplinary approach involving chemists , biologists , pharmacologists , and clinicians . Collaboration across these fields ensures that compounds like 3-bromo -5 -ethyl -7 - ( propan -2 - yl ) pyrazol o [ 1 , 5 -a ] pyrimidine are thoroughly evaluated for their safety and efficacy before moving into clinical trials.

Future research will focus on elucidating the mechanism of action of this compound and identifying additional biological targets it may interact with . By gaining a deeper understanding of how it functions at a molecular level , scientists can refine its structure further to maximize its therapeutic potential.

In conclusion,3-bromo -5 -ethyl -7 -( propan -2 yl ) pyra z ol o [ 1 , 5 -a ] py rimidine ( CAS No . 2137991- 71- 8 ) represents an exciting advancement in medicinal chemistry with significant potential for treating various diseases . Its unique structural features make it an excellent candidate for further drug development , offering hope for new treatments in oncology , inflammation , neurology , and other therapeutic areas . p >